Cas no 876751-56-3 (2-PYRIMIDINAMINE, 4-(2-CHLOROPHENYL)-6-(4-METHYLPHENYL)-)

• Product Name: 2-PYRIMIDINAMINE, 4-(2-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
• CAS No: 876751-56-3
• MF: C₁₇H₁₄ClN₃
• MW: 295.766162395477
• MDL: MFCD21335678
• CID: 3275236
• PubChem ID: 75359880
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, 4-(2-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 4-(2-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
• 4-(2-chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• MFCD21335678
• 876751-56-3

• MDL： MFCD21335678
• Inchi： 1S/C17H14ClN3/c1-11-6-8-12(9-7-11)15-10-16(21-17(19)20-15)13-4-2-3-5-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key： CABVHKLCFJOHCJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2)=CC(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 295.0876252Da
• Monoisotopic Mass: 295.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų